1-(3-Aminopropyl)-2-chloro-1H-imidazole-5-carbaldehyde

• Molecular Formula: C7H10ClN3O
• Molecular Weight: 187.63 g/mol
• IUPAC Name: 3-(3-aminopropyl)-2-chloroimidazole-4-carbaldehyde
• InChI: InChI=1S/C7H10ClN3O/c8-7-10-4-6(5-12)11(7)3-1-2-9/h4-5H,1-3,9H2
• InChI Key: TXUVMXZMVRBHGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N(C(=N1)Cl)CCCN)C=O

Description

1-(3-Aminopropyl)-2-chloro-1H-imidazole-5-carbaldehyde is a substituted imidazole derivative characterized by a carbaldehyde group at position 5, a chlorine atom at position 2, and a 3-aminopropyl chain at position 1 of the imidazole ring. The presence of both an aldehyde (electron-withdrawing) and an aminopropyl (electron-donating) group creates a unique electronic environment, influencing its physicochemical properties and reactivity compared to simpler imidazole derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Aminopropyl)-2-chloro-1H-imidazole-5-carbaldehyde typically involves the reaction of 2-chloro-1H-imidazole-5-carbaldehyde with 3-aminopropylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often involving continuous flow reactors and automated systems to control reaction parameters. Purification steps such as crystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Aminopropyl)-2-chloro-1H-imidazole-5-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form a carboxylic acid.

Reduction: The aldehyde group can be reduced to form an alcohol.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide (NaOH).

Major Products:

Oxidation: 1-(3-Aminopropyl)-2-chloro-1H-imidazole-5-carboxylic acid.

Reduction: 1-(3-Aminopropyl)-2-chloro-1H-imidazole-5-methanol.

Substitution: Various substituted imidazole derivatives depending on the nucleophile used.

Scientific Research Applications

1-(3-Aminopropyl)-2-chloro-1H-imidazole-5-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential role in modulating biological pathways.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of 1-(3-Aminopropyl)-2-chloro-1H-imidazole-5-carbaldehyde involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby affecting metabolic pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 1-(3-Aminopropyl)-2-chloro-1H-imidazole-5-carbaldehyde and related imidazole-based compounds:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
1-(3-Aminopropyl)-2-chloro-1H-imidazole-5-carbaldehyde	1: 3-aminopropyl; 2: Cl; 5: CHO	C₇H₁₁ClN₄O	202.64*	Potential ligand for metal coordination; synthetic intermediate for bioactive molecules
5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde	2: Ph; 4: CHO; 5: Cl	C₁₀H₇ClN₂O	218.63	Used in antimicrobial agent synthesis; exhibits planar geometry due to phenyl group
5-Chloro-2-cyclopropyl-1H-imidazole-4-carboxaldehyde	2: cyclopropyl; 4: CHO; 5: Cl	C₇H₇ClN₂O	170.60	Compact structure enhances metabolic stability; explored in kinase inhibitors
1-Methyl-1H-imidazole-5-carbaldehyde	1: CH₃; 5: CHO	C₅H₆N₂O	110.11	Simple model for studying aldehyde reactivity in imidazoles; used in cross-coupling reactions
Ethyl 1-[3-(1H-imidazol-1-yl)propyl]-2-(4-chlorophenyl)-1H-benzimidazole-5-carboxylate	Complex substituents (benzimidazole core)	C₂₂H₂₁ClN₄O₂·2H₂O	444.91	Crystallizes in monoclinic system (P21/c); demonstrates hydrogen-bonding networks in solid state

*Calculated based on standard atomic weights.

Structural and Electronic Differences

• Substituent Effects: The 3-aminopropyl chain in the target compound introduces basicity and flexibility, enabling hydrogen bonding and chelation with metals. In contrast, 2-phenyl (in 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde) or 2-cyclopropyl groups enhance steric bulk and alter π-π stacking behavior .
• Aldehyde Position : The carbaldehyde at position 5 (target compound) versus position 4 (e.g., 5-Chloro-2-phenyl-1H-imidazole-4-carbaldehyde) shifts electron-withdrawing effects, influencing reactivity in nucleophilic additions or condensations .
• Chlorine Placement : Chlorine at position 2 (target) versus 5 (e.g., 5-Chloro-2-cyclopropyl-1H-imidazole-4-carboxaldehyde) modifies resonance stabilization and dipole moments, affecting solubility and intermolecular interactions .

Physicochemical and Spectroscopic Comparisons

• NMR Signatures: The aldehyde proton in the target compound is expected to resonate near 9.5–10.0 ppm (¹H NMR), similar to other imidazole-5-carbaldehydes . However, the 3-aminopropyl chain introduces additional peaks at 2.5–3.5 ppm (methylene protons) and 1.6–2.0 ppm (NH₂, broad), distinguishing it from simpler analogs like 1-methyl-1H-imidazole-5-carbaldehyde .
• Crystallinity: Compounds with rigid substituents (e.g., 2-phenyl or benzimidazole cores) exhibit well-defined crystal lattices (e.g., monoclinic P21/c for the ethyl benzimidazole derivative) . The target compound’s flexible aminopropyl chain may reduce crystallinity, favoring amorphous or solvated forms.

Key Research Findings and Gaps

• Synthetic Challenges: The synthesis of 1-(3-Aminopropyl)-2-chloro-1H-imidazole-5-carbaldehyde requires precise control to avoid side reactions at the aldehyde or amine sites. Comparative studies with ethyl benzimidazole derivatives highlight the importance of protecting groups during functionalization .
• Unexplored Areas: Limited data exist on the target compound’s stability under physiological conditions or its pharmacokinetic profile. Further studies could draw parallels with cyclopropyl-substituted analogs, which show improved metabolic resistance .

Biological Activity

1-(3-Aminopropyl)-2-chloro-1H-imidazole-5-carbaldehyde is an organic compound featuring an imidazole ring, which is known for its diverse biological activities. The presence of functional groups such as a chloro group and an aldehyde enhances its reactivity and potential pharmacological properties. This article explores the biological activity of this compound, including its synthesis, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C₇H₈ClN₃O
• Molecular Weight : 187.63 g/mol
• CAS Number : 2060043-19-6

The imidazole ring structure of this compound is significant in medicinal chemistry due to its ability to interact with various biological targets. The unique combination of functional groups may influence its biological interactions compared to other imidazole derivatives.

Anticancer Potential

Imidazole derivatives have been reported to possess anticancer properties, influencing cell proliferation and apoptosis pathways. Studies suggest that modifications in the imidazole structure can enhance cytotoxicity against various cancer cell lines . The specific activity of 1-(3-Aminopropyl)-2-chloro-1H-imidazole-5-carbaldehyde in cancer models remains to be fully elucidated but shows promise based on its structural analogs.

Case Study: Cytotoxicity Evaluation
A comparative study evaluated the cytotoxic effects of several imidazole derivatives on MCF-7 (breast cancer) and DLD-1 (colorectal cancer) cell lines. The results indicated that compounds with similar structural features exhibited varying degrees of cytotoxicity, with some achieving IC50 values lower than traditional chemotherapeutics like cisplatin .

The biological activity of 1-(3-Aminopropyl)-2-chloro-1H-imidazole-5-carbaldehyde may involve:

• Enzyme Modulation : Potential inhibition or activation of specific enzymes involved in metabolic pathways.
• Receptor Interaction : Binding affinity to cellular receptors, influencing signaling pathways critical for cell survival and proliferation.

The precise mechanisms remain under investigation; however, the presence of the aldehyde group suggests potential reactivity with nucleophiles in biological systems, which could lead to significant pharmacological effects .

Synthesis and Applications

The synthesis of 1-(3-Aminopropyl)-2-chloro-1H-imidazole-5-carbaldehyde typically involves multi-step chemical reactions, starting from readily available precursors. Its applications span across:

• Pharmaceutical Development : As a lead compound for developing new antimicrobial or anticancer agents.
• Biochemical Research : To study enzyme interactions and cellular processes.